N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride
Brand Name: Vulcanchem
CAS No.: 2108704-91-0
VCID: VC2895285
InChI: InChI=1S/C11H16N4O2.2ClH/c1-8(16)14-5-9-4-13-7-15-11(9)10-6-12-2-3-17-10;;/h4,7,10,12H,2-3,5-6H2,1H3,(H,14,16);2*1H
SMILES: CC(=O)NCC1=CN=CN=C1C2CNCCO2.Cl.Cl
Molecular Formula: C11H18Cl2N4O2
Molecular Weight: 309.19 g/mol

N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride

CAS No.: 2108704-91-0

Cat. No.: VC2895285

Molecular Formula: C11H18Cl2N4O2

Molecular Weight: 309.19 g/mol

* For research use only. Not for human or veterinary use.

N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride - 2108704-91-0

Specification

CAS No. 2108704-91-0
Molecular Formula C11H18Cl2N4O2
Molecular Weight 309.19 g/mol
IUPAC Name N-[(4-morpholin-2-ylpyrimidin-5-yl)methyl]acetamide;dihydrochloride
Standard InChI InChI=1S/C11H16N4O2.2ClH/c1-8(16)14-5-9-4-13-7-15-11(9)10-6-12-2-3-17-10;;/h4,7,10,12H,2-3,5-6H2,1H3,(H,14,16);2*1H
Standard InChI Key RTLKVYFBACSEAU-UHFFFAOYSA-N
SMILES CC(=O)NCC1=CN=CN=C1C2CNCCO2.Cl.Cl
Canonical SMILES CC(=O)NCC1=CN=CN=C1C2CNCCO2.Cl.Cl

Introduction

Chemical Identity and Structural Characteristics

N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride is a pyrimidine-containing compound with a morpholine substituent. The compound is characterized by the following key identifiers:

ParameterInformation
CAS Number2108704-91-0
Molecular FormulaC₁₁H₁₈Cl₂N₄O₂
Molecular Weight309.19 g/mol
SMILES NotationCC(=O)NCC1=CN=CN=C1C2CNCCO2.Cl.Cl
InChIInChI=1S/C11H16N4O2.2ClH/c1-8(16)14-5-9-4-13-7-15-11(9)10-6-12-2-3-17-10;;/h4,7,10,12H,2-3,5-6H2,1H3,(H,14,16);2*1H

The molecular structure consists of a pyrimidine ring system at its core, with a morpholine ring connected at position 2 of the pyrimidine. At position 5 of the pyrimidine, there is a methyl group that connects to an acetamide functional group. The compound exists as a dihydrochloride salt, which significantly affects its physical properties and solubility profile .

Physical and Chemical Properties

The physical and chemical properties of N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride are crucial for understanding its behavior in various biological systems and chemical reactions.

Solubility and Stability

As a dihydrochloride salt, the compound demonstrates enhanced water solubility compared to its free base form, making it suitable for various biological assays and pharmaceutical formulations. The recommended storage conditions for preserving the compound's integrity are:

Storage DurationRecommended Temperature
Short-term (1-2 weeks)-4°C
Long-term (1-2 years)-20°C

These storage conditions help maintain the compound's stability and prevent degradation over time .

Structural Relationships and Molecular Analysis

N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride belongs to a broader class of pyrimidine derivatives that contain both nitrogen heterocycles and acetamide functionalities. The compound's structure can be analyzed in terms of its key components:

  • Pyrimidine core: A six-membered heterocyclic ring with two nitrogen atoms at positions 1 and 3

  • Morpholine substituent: A six-membered heterocycle containing both oxygen and nitrogen atoms

  • Acetamide group: Connected via a methylene bridge to the pyrimidine ring

  • Dihydrochloride salt form: Two hydrochloride molecules associated with basic nitrogen atoms

This structural arrangement contributes to the compound's unique chemical properties and potential biological activities .

Structural Comparison with Related Compounds

N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride shares structural similarities with several other compounds that have been studied for their biological activities.

CompoundCAS NumberStructural RelationshipKey Difference
2-amino-N-methyl-N-[[3-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]methyl]acetamide68106323Contains morpholinopyrimidine moietyAdditional phenyl ring and different substitution pattern
N-((4-Amino-2-methylpyrimidin-5-yl)methyl)acetamide23676-63-3Similar acetamide-pyrimidine connectionContains amino group instead of morpholine
4-(2-Chloropyrimidin-4-yl)morpholine62968-37-0Contains both pyrimidine and morpholineDifferent connectivity and lacks acetamide group

These structural relationships are important for understanding structure-activity relationships and potential biological effects .

Analytical Characterization

Proper characterization of N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride is essential for confirming its identity and purity. Common analytical methods for characterization include:

  • Nuclear Magnetic Resonance (NMR) spectroscopy: For structural elucidation and confirmation

  • Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns

  • Infrared (IR) spectroscopy: To identify functional groups

  • High-Performance Liquid Chromatography (HPLC): For purity analysis

  • X-ray crystallography: For definitive three-dimensional structural determination, if crystalline material is available

Future Research Directions

Future research on N-[(4-Morpholin-2-ylpyrimidin-5-yl)methyl]acetamide dihydrochloride may focus on several promising areas:

  • Comprehensive evaluation of its biological activities, particularly in areas where related pyrimidine derivatives have shown promise

  • Development of more efficient synthetic routes to enable larger-scale production

  • Investigation of structure-activity relationships through the synthesis and testing of structural analogues

  • Exploration of potential applications in drug delivery systems, taking advantage of its solubility properties

  • Detailed mechanistic studies to understand its interactions with biological targets at the molecular level

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